Cas no 1797282-08-6 (1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea)

• Product Name: 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea
• CAS No: 1797282-08-6
• MF: C₁₈H₁₅ClN₂O₂S₂
• MW: 390.906900644302
• CID: 5370511
• Update Time: 2025-10-29

1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]urea
• 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea

• Inchi： 1S/C18H15ClN2O2S2/c19-14-3-1-12(2-4-14)9-20-18(23)21-10-15-5-6-16(25-15)17(22)13-7-8-24-11-13/h1-8,11H,9-10H2,(H2,20,21,23)
• InChI Key： XCABVNUSSIVKRR-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes

Additional information on 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea

Exploring the Chemistry and Applications of 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea (CAS No. 1797282-08-6)

The compound 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea (CAS No. 1797282-08-6) is a structurally complex urea derivative that has garnered attention in medicinal chemistry and material science. Its unique molecular architecture, featuring a thiophene-3-carbonyl moiety and a 4-chlorophenylmethyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or as a building block for advanced materials.

One of the most searched questions about this compound revolves around its synthetic pathway. The synthesis of 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea typically involves multi-step organic reactions, including amide coupling and urea formation. The presence of both thiophene rings and a chlorophenyl group in its structure contributes to its unique electronic properties, which are currently being explored in organic electronics and pharmaceutical research.

Recent studies have highlighted the potential of urea-based compounds like 1797282-08-6 in drug discovery. The thiophene carbonyl moiety is particularly interesting to medicinal chemists because similar structures have shown activity against various enzyme targets. While the exact biological activity of this specific compound is still under investigation, its structural analogs have demonstrated promising results in preliminary in vitro studies.

From a material science perspective, the conjugated system formed by the thiophene-thiophene backbone in 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea suggests potential applications in organic semiconductors. The compound's ability to form π-π stacking interactions could make it valuable for developing new electronic materials. This aligns with current industry trends toward more sustainable and efficient organic electronic devices.

The physical and chemical properties of CAS 1797282-08-6 are subjects of ongoing research. Preliminary data suggests that the compound exhibits moderate solubility in common organic solvents, which is important for its potential applications in both pharmaceutical formulations and material processing. Its thermal stability and photophysical properties are also being characterized to better understand its behavior under different conditions.

In the context of green chemistry, researchers are exploring more sustainable methods to synthesize 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea. This includes investigating catalyst-free reactions and environmentally benign solvents, responding to the growing demand for eco-friendly chemical processes. The compound's potential as a biodegradable material component is another area of interest in current research.

The structure-activity relationship (SAR) of 1797282-08-6 is particularly intriguing to computational chemists. Molecular modeling studies suggest that the chlorophenyl and thiophene carbonyl groups may contribute to specific molecular interactions with biological targets. These computational predictions are guiding the design of new analogs with potentially improved pharmacological profiles.

Quality control and analytical characterization of 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring the compound's purity and for studying its degradation pathways, which is essential information for both pharmaceutical development and material applications.

As research on CAS 1797282-08-6 continues, the scientific community is particularly interested in its potential structure-property relationships. The combination of hydrogen-bonding capabilities from the urea group and conjugated electronic systems from the thiophene rings creates unique opportunities for tailoring its properties for specific applications. This makes the compound a valuable subject for both fundamental research and applied science investigations.

The future directions for 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea research may include exploring its polymorphic forms, investigating its supramolecular chemistry, and developing more efficient synthetic routes. As with many specialized organic compounds, the full potential of this molecule will likely emerge through interdisciplinary collaboration between chemists, materials scientists, and pharmacologists.